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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of the near-

infrared (NIR) fluorescent dye, IR-797 chloride. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who utilize this dye

in their work. The guide includes a summary of solubility data in various solvents, a detailed

experimental protocol for solubility determination, and visualizations of relevant biological and

experimental workflows.

Core Properties of IR-797 Chloride
IR-797 chloride is a heptamethine cyanine dye known for its strong absorption and

fluorescence in the near-infrared spectrum, typically with an absorption maximum around 797

nm in methanol.[1][2] Its chemical formula is C₃₁H₃₄Cl₂N₂, and it has a molecular weight of

505.52 g/mol .[1][2][3] This dye is frequently used in various biomedical applications, including

as a labeling agent for in vivo imaging and as a component in the formulation of nanoparticles

for photodynamic therapy and drug delivery.
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The solubility of IR-797 chloride is a critical parameter for its effective use in experimental and

developmental settings. The dye is generally described as being "solvent soluble." The

following table summarizes the available quantitative and qualitative solubility data for IR-797
chloride in different solvents.
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Solvent Formula Type Solubility Notes

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Polar Aprotic
10 mg/mL (19.78

mM)

The use of

sonication may

be required to

achieve this

concentration. It

is also

recommended to

use freshly

opened,

anhydrous

DMSO as the

solvent is

hygroscopic.

Methanol CH₃OH Polar Protic Soluble

IR-797 chloride

is readily soluble

in methanol.

N,N-

Dimethylformami

de (DMF)

(CH₃)₂NC(O)H Polar Aprotic
Data not

available

Based on its

polar aprotic

nature, some

level of solubility

is expected.

Ethanol C₂H₅OH Polar Protic
Data not

available

As a polar protic

solvent similar to

methanol, some

solubility is

anticipated.

Water H₂O Polar Protic Sparingly

Soluble

The hydrophobic

nature of the

core IR-797

molecule

suggests limited

solubility in

aqueous

solutions without
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solubilizing

agents.

Experimental Protocol: Determination of Solubility
While specific experimental data for the solubility of IR-797 chloride in a wide range of

solvents is not readily available in the public domain, a general protocol for its determination

can be established based on standard laboratory practices for solid compounds.

Objective: To determine the solubility of IR-797 chloride in a given solvent at a specific

temperature.

Materials:

IR-797 chloride (solid)

Solvent of interest (e.g., DMSO, Methanol, Water)

Vortex mixer

Thermostatic shaker or water bath

Analytical balance

Microcentrifuge

Spectrophotometer

Calibrated pipettes

Glass vials with screw caps

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of IR-797 chloride to a series of glass vials.
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Pipette a known volume of the desired solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The solution should appear saturated with undissolved solid material at the

bottom.

Separation of Undissolved Solid:

After equilibration, centrifuge the vials at a high speed to pellet the undissolved IR-797
chloride.

Carefully collect a known volume of the supernatant without disturbing the pellet.

Quantification:

Prepare a series of standard solutions of IR-797 chloride of known concentrations in the

same solvent.

Measure the absorbance of the standard solutions and the supernatant from the saturated

solution at the wavelength of maximum absorbance (λmax) for IR-797 chloride in that

solvent.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Use the calibration curve to determine the concentration of IR-797 chloride in the

supernatant. This concentration represents the solubility of the compound in that solvent at

the specified temperature.

Data Reporting:
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Express the solubility in appropriate units, such as mg/mL or molarity (mol/L).

Visualization of Relevant Pathways and Workflows
The following diagrams, created using the DOT language, illustrate a key signaling pathway

involving IR-797 and a typical experimental workflow for the preparation of IR-797-loaded

nanoparticles.

Apoptotic Signaling Pathway of PEG-IR-797 Nanoparticles

PEG-IR-797 Nanoparticles

Cellular Uptake

p53 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Caption: Apoptotic signaling pathway induced by PEG-IR-797 nanoparticles.
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Experimental Workflow for PEG-IR-797 Nanoparticle Preparation

Organic Phase Aqueous Phase

Dissolve IR-797 in Organic Solvent
(e.g., Acetonitrile)

Mix Organic and Aqueous Phases
(e.g., Dropwise addition with stirring)

Dissolve PEG-PLGA in Organic Solvent Prepare Aqueous Solution
(e.g., Water or Buffer)

Solvent Evaporation
(e.g., under reduced pressure)

Self-Assembly into
PEG-IR-797 Nanoparticles

Purification
(e.g., Dialysis or Centrifugation)

Click to download full resolution via product page

Caption: A generalized workflow for the preparation of PEG-IR-797 nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemimpex.com/products/41983
https://www.benchchem.com/product/b8193060/docs#a-technical-guide-to-the-solubility-of-ir-797-chloride
https://www.benchchem.com/product/b8193060/docs#a-technical-guide-to-the-solubility-of-ir-797-chloride
https://www.benchchem.com/product/b8193060/docs#a-technical-guide-to-the-solubility-of-ir-797-chloride
https://www.benchchem.com/product/b8193060/docs#a-technical-guide-to-the-solubility-of-ir-797-chloride
https://www.benchchem.com/product/b8193060?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8193060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

